![molecular formula C7H16ClNO B2802414 rac-(2R,4R)-2-ethyl-4-piperidinol hydrochloride CAS No. 2209079-65-0](/img/structure/B2802414.png)
rac-(2R,4R)-2-ethyl-4-piperidinol hydrochloride
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Overview
Description
“rac-(2R,4R)-2-ethyl-4-piperidinol hydrochloride” is a chemical compound with the CAS Number: 2209079-65-0 . It has a molecular weight of 165.66 and its IUPAC name is (2R,4R)-2-ethylpiperidin-4-ol hydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H15NO.ClH/c1-2-6-5-7(9)3-4-8-6;/h6-9H,2-5H2,1H3;1H/t6-,7-;/m1./s1 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . The compound should be stored at room temperature .Scientific Research Applications
Pharmacological Properties of Piperidine Derivatives
Piperidine derivatives are frequently studied for their pharmacological activities, including their potential as antihypertensive agents, anticonvulsants, and inhibitors of specific enzymes like acetylcholinesterase. For example, certain 1-acyl-4-[2-(1,4-benzodioxan-2-yl)-2-hydroxyethylamino]piperidines have shown antihypertensive activity in animal models, indicating the importance of stereochemistry in their pharmacological profiles (Caroon et al., 1987).
Potential in Neuropsychiatric Disorders
Compounds structurally related to "rac-(2R,4R)-2-ethyl-4-piperidinol hydrochloride" may also be explored for their effects on the central nervous system, including their potential to interact with nicotinic acetylcholine receptors (nAChRs). These interactions are crucial for understanding the role of nAChRs in neuropsychiatric disorders and for developing new therapeutic agents (Gao et al., 2012).
Anticonvulsant Activities
The anticonvulsant activities of certain bis(3-aryl-3-oxo-propyl)ethylamine hydrochlorides and 4-aryl-3-arylcarbo-nyl-1-ethyl-4-piperidinol hydrochlorides have been evaluated, highlighting the therapeutic potential of piperidine derivatives in epilepsy treatment. These studies emphasize the significance of structural modifications on the biological activity and toxicity profile of these compounds (Gul et al., 2007).
Role in Metabolism and Pharmacokinetics
Research on the metabolism of psychoactive phenethylamines in rats, including compounds with a piperidine moiety, provides valuable information on metabolic pathways and potential toxicological implications. Understanding the in vivo metabolism of such compounds is crucial for assessing their safety and efficacy in therapeutic applications (Kanamori et al., 2002).
Safety and Hazards
properties
IUPAC Name |
(2R,4R)-2-ethylpiperidin-4-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO.ClH/c1-2-6-5-7(9)3-4-8-6;/h6-9H,2-5H2,1H3;1H/t6-,7-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGJWXWGUXGKQMZ-ZJLYAJKPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CC(CCN1)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H]1C[C@@H](CCN1)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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